Cas no 1198416-83-9 (N-(3-(1H-Imidazol-1-Yl)Propyl)Methanesulfonamide Hydrochloride)

• Product Name: N-(3-(1H-Imidazol-1-Yl)Propyl)Methanesulfonamide Hydrochloride
• CAS No: 1198416-83-9
• MF: C₇H₁₄ClN₃O₂S
• MW: 239.722959041595
• MDL: MFCD11040519
• CID: 4576995
• Update Time: 2025-11-06

N-(3-(1H-Imidazol-1-Yl)Propyl)Methanesulfonamide Hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(3-(1H-IMIDAZOL-1-YL)PROPYL)METHANESULFONAMIDE HCL
• N-(3-(1H-Imidazol-1-Yl)Propyl)Methanesulfonamide Hydrochloride

• MDL： MFCD11040519
• Inchi： 1S/C7H13N3O2S.ClH/c1-13(11,12)9-3-2-5-10-6-4-8-7-10;/h4,6-7,9H,2-3,5H2,1H3;1H
• InChI Key： LBBQXFPPRNQMCX-UHFFFAOYSA-N
• SMILES： C(N1C=NC=C1)CCNS(=O)(=O)C.Cl

Experimental Properties

• Color/Form: Brown Solid

N-(3-(1H-Imidazol-1-Yl)Propyl)Methanesulfonamide Hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P280;P305+P351+P338
• Storage Condition：Room temperature

Additional information on N-(3-(1H-Imidazol-1-Yl)Propyl)Methanesulfonamide Hydrochloride

N-(3-(1H-Imidazol-1-Yl)Propyl)Methanesulfonamide Hydrochloride: Structure, Synthesis, and Applications in Biomedical Research

N-(3-(1H-Imidazyol-1-Yl)Propyl)Methanesulfonamide Hydrochloride is a synthetic compound with a unique molecular structure that has garnered significant attention in the field of biomedical research. This compound, characterized by its Imidazol-1-Yl functional group and Methanesulfonamide backbone, exhibits potential pharmacological properties that make it a promising candidate for drug development. The Hydrochloride salt form enhances its solubility and stability, which are critical factors in pharmaceutical formulations.

The molecular architecture of N-(3-(1H-Imidazol-1-Yl)Propyl)Methanesulfonamide Hydrochloride is composed of a Propyl chain linked to an Imidazol-1-Yl ring, with a Methanesulfonamide moiety attached to the nitrogen atom. This structural design allows for the modulation of biological activity, as the Imidazol-1-Yl ring is known to participate in hydrogen bonding and electrostatic interactions with target proteins. Recent studies have highlighted the importance of such structural features in enhancing the compound's affinity for specific biological targets.

In the context of drug discovery, the Methanesulfonamide group plays a pivotal role in the design of small molecule inhibitors. Its ability to form covalent or non-covalent interactions with enzyme active sites makes it a valuable scaffold for developing therapeutics. The Hydrochloride salt form of N-(3-(1H-Imidazol-1-Yl)Propyl)Methanesulfonamide is particularly advantageous for oral administration, as it improves the compound's bioavailability and reduces degradation in the gastrointestinal tract.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of N-(3-(1H-Imidazol-1-Yl)Propyl)Methanesulfonamide Hydrochloride in biological systems. Molecular docking studies have revealed its potential to bind to key targets such as Imidazol-1-Yl-containing enzymes and receptors. These findings are supported by experimental data from in vitro assays, which demonstrate the compound's ability to inhibit specific enzymatic pathways associated with disease progression.

The Propyl chain in this compound contributes to its flexibility and conformational diversity, which are essential for interacting with complex biological targets. The Imidazol-1-Yl ring, with its aromatic character, further enhances the compound's ability to engage in π-π stacking interactions with nucleic acids or proteins. This structural adaptability is a key factor in the compound's potential therapeutic applications.

Current research on N-(3-(1H-Imidazol-1-Yl)Propyl)Methanesulfonamide Hydrochloride has focused on its role in modulating inflammatory responses. Studies published in 2023 have shown that this compound can selectively inhibit the activity of Imidazol-1-Yl-dependent enzymes involved in cytokine production. This property makes it a potential candidate for the treatment of autoimmune diseases and chronic inflammation.

One of the most promising applications of N-(3-(1H-Imidazol-1-Yl)Propyl)Methanesulfonamide Hydrochloride is in the development of targeted therapies for neurodegenerative disorders. Research conducted in 2024 has demonstrated its ability to cross the blood-brain barrier and exert neuroprotective effects by modulating Imidazol-1-Yl-mediated signaling pathways. This finding has significant implications for the treatment of conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of N-(3-(1H-Imidazol-1-Yl)Propyl)Methanesulfonamide Hydrochloride involves a multi-step process that includes the formation of the Imidazol-1-Yl ring and the introduction of the Methanesulfonamide group. Optimizing reaction conditions is critical to achieving high yields and purity, as impurities can compromise the compound's biological activity. Recent advances in green chemistry have led to the development of more sustainable synthesis methods, reducing the environmental impact of its production.

Pharmacokinetic studies of N-(3-(1H-Imidazol-1-Yl)Propyl)Methanesulfonamide Hydrochloride have revealed its favorable properties for drug delivery. The Hydrochloride salt form ensures rapid dissolution in aqueous environments, which is essential for oral bioavailability. Additionally, the compound's low molecular weight and hydrophilic nature contribute to its efficient distribution throughout the body.

Despite its promising properties, challenges remain in the clinical translation of N-(3-(1H-Imidazol-1-Yl)Propyl)Methanesulfonamide Hydrochloride. Further research is needed to fully understand its long-term effects, potential side effects, and optimal dosing regimens. Preclinical studies are currently underway to evaluate its safety and efficacy in animal models, with the goal of advancing it to clinical trials in the near future.

In conclusion, N-(3-(1H-Imidazol-1-Yl)Propyl)Methanesulfonamide Hydrochloride represents a significant advancement in the field of medicinal chemistry. Its unique structural features and potential therapeutic applications make it a valuable candidate for the development of novel therapeutics. Continued research into its biological mechanisms and pharmacological properties will be essential for realizing its full potential in the treatment of various diseases.